Cas no 2228457-13-2 (2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropanal)

• Product Name: 2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropanal
• CAS No: 2228457-13-2
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• CID: 6381658
• PubChem ID: 165969125
• Update Time: 2025-05-23

2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropanal
• 2228457-13-2
• EN300-1789377

• Inchi： 1S/C11H12F2O2/c1-11(2,6-14)7-4-5-8(12)9(13)10(7)15-3/h4-6H,1-3H3
• InChI Key： URXDAMPUPROUAR-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(C=O)(C)C)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropanal

Comprehensive Analysis of 2-(3,4-Difluoro-2-methoxyphenyl)-2-methylpropanal (CAS No. 2228457-13-2): Properties, Applications, and Industry Trends

The chemical compound 2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropanal (CAS No. 2228457-13-2) has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceuticals, agrochemicals, and specialty chemicals. This fluorinated aromatic aldehyde derivative combines a methoxy group and difluoro substitution on the phenyl ring, making it a valuable intermediate for synthesizing complex molecules. Researchers and industry professionals are increasingly exploring its utility in drug discovery, particularly for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors, aligning with current trends in precision medicine.

From a molecular perspective, the presence of electron-withdrawing fluorine atoms at the 3- and 4-positions of the phenyl ring enhances the compound's reactivity in nucleophilic aromatic substitution (SNAr) reactions. The 2-methylpropanal moiety further contributes to its versatility, allowing for modifications via reductive amination or condensation reactions. Such characteristics make CAS 2228457-13-2 a sought-after building block in high-value chemical synthesis, especially for developing bioactive molecules with improved metabolic stability—a critical factor in modern drug design.

The growing demand for fluorinated compounds in medicinal chemistry has propelled interest in this chemical. Fluorination is a key strategy to enhance drug bioavailability and blood-brain barrier penetration, addressing common challenges in CNS drug development. Recent publications highlight the role of similar difluoromethoxy phenyl derivatives in creating selective kinase inhibitors, a hot topic in oncology research. Furthermore, the compound's lipophilic nature (logP ~2.8, predicted) makes it relevant for agricultural chemical formulations, where optimized physicochemical properties are crucial for field performance.

In the context of green chemistry advancements, synthetic routes to 2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropanal have evolved to minimize hazardous byproducts. Modern catalytic fluorination methods and flow chemistry approaches are being investigated to improve the sustainability profile of such intermediates. This aligns with industry-wide efforts to reduce process mass intensity (PMI)—a metric increasingly tracked by regulatory bodies and ESG-focused investors.

Analytical characterization of CAS 2228457-13-2 typically involves HPLC purity analysis, NMR spectroscopy (notable for distinctive fluorine-19 signals at ~-140 ppm), and mass spectrometry. The compound's stability under various pH conditions (studied via forced degradation studies) is particularly relevant for formulators developing long-acting drug formulations—another trending focus area in biopharma.

Market intelligence suggests growing patent activity around difluorinated aromatic aldehydes, with 2228457-13-2 appearing in several recent applications for anti-inflammatory agents and neuroprotective compounds. This reflects broader industry shifts toward targeted small molecule therapies, as evidenced by FDA approval trends. The compound's structural novelty also makes it attractive for covalent drug discovery—an emerging paradigm in addressing "undruggable" targets.

From a supply chain perspective, manufacturers of 2-(3,4-difluoro-2-methoxyphenyl)-2-methylpropanal are adopting quality-by-design (QbD) principles to ensure batch consistency, responding to stringent ICH guidelines. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are critical considerations for logistics partners specializing in temperature-sensitive chemicals.

Looking forward, the intersection of computational chemistry and AI-assisted molecular design is expected to uncover new applications for this chemical scaffold. Virtual screening studies leveraging molecular docking and free energy calculations may reveal unexpected bioactivities, potentially positioning 2228457-13-2 as a precursor for next-generation therapeutics. Such developments would further solidify the importance of fluorinated building blocks in 21st-century chemical innovation.